Cas no 80399-60-6 (hexahydro-1-(2,4,8,10-tetrakis-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)-1H-azepine)

• Product Name: hexahydro-1-(2,4,8,10-tetrakis-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)-1H-azepine
• CAS No: 80399-60-6
• MF: C₃₄H₅₂NO₂P
• MW: 537.755950927734
• CID: 985580
• PubChem ID: 20561581
• Update Time: 2025-04-20

hexahydro-1-(2,4,8,10-tetrakis-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)-1H-azepine Chemical and Physical Properties

Names and Identifiers

• hexahydro-1-(2,4,8,10-tetrakis-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)-1H-azepine
• 1-(2,4,8,10-tetratert-butylbenzo[d][1,3,2]benzodioxaphosphepin-6-yl)azepane
• SCHEMBL11298348
• NS00060778
• Hexahydro-1-(2,4,8,10-tetrakis-tert-butyldibenzo(d,f)(1,3,2)dioxaphosphepin-6-yl)-1H-azepine
• 1-(2,4,8,10-Tetra-tert-butyl-6H-dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)azepane
• 80399-60-6
• EINECS 279-455-4
• DTXSID701001218
• 1-(2,4,8,10-Tetra-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)azepane
• Hexahydro-1-[2,4,8,10-tetrakis(1,1-dimethylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl]-1H-azepine
• HJMZERPHMADHSI-UHFFFAOYSA-N

• Inchi： 1S/C34H52NO2P/c1-31(2,3)23-19-25-26-20-24(32(4,5)6)22-28(34(10,11)12)30(26)37-38(35-17-15-13-14-16-18-35)36-29(25)27(21-23)33(7,8)9/h19-22H,13-18H2,1-12H3
• InChI Key： HJMZERPHMADHSI-UHFFFAOYSA-N
• SMILES： P1(N2CCCCCC2)OC2C(=CC(=CC=2C(C)(C)C)C(C)(C)C)C2=CC(=CC(=C2O1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 537.37356690g/mol
• Monoisotopic Mass: 537.37356690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.5
• Topological Polar Surface Area: 29.5Ų